Cas no 1710195-66-6 ((4-chlorophenyl)-[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]methanamine)

(4-Chlorophenyl)-[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]methanamine is a bidentate organic compound featuring dual 4-chlorophenyl substituents linked to a 1,2,4-triazole core. Its structural design confers stability and potential reactivity in coordination chemistry or pharmaceutical applications. The presence of electron-withdrawing chlorine atoms enhances its binding affinity in molecular interactions, while the triazole moiety offers versatility as a heterocyclic scaffold. This compound may serve as a precursor in synthesizing biologically active derivatives or as a ligand in catalytic systems. Its well-defined aromatic and heterocyclic framework makes it suitable for research in medicinal chemistry, agrochemical development, or material science applications requiring tailored molecular architectures.
(4-chlorophenyl)-[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]methanamine structure
1710195-66-6 structure
Product Name:(4-chlorophenyl)-[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]methanamine
CAS No:1710195-66-6
MF:C15H12Cl2N4
MW:319.188580513
CID:5171779
Update Time:2025-05-20

(4-chlorophenyl)-[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • (4-chlorophenyl)-[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]methanamine
    • Inchi: 1S/C15H12Cl2N4/c16-11-5-1-9(2-6-11)13(18)15-19-14(20-21-15)10-3-7-12(17)8-4-10/h1-8,13H,18H2,(H,19,20,21)
    • InChI Key: OYMTUGCDOCVIQE-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(Cl)C=C1)(C1N=C(C2=CC=C(Cl)C=C2)NN=1)N

(4-chlorophenyl)-[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM510155-1g
(4-Chlorophenyl)(5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl)methanamine
1710195-66-6 97%
1g
$480 2022-09-29

Additional information on (4-chlorophenyl)-[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]methanamine

Introduction to (4-chlorophenyl)-[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]methanamine (CAS No. 1710195-66-6)

(4-chlorophenyl)-[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1710195-66-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The presence of multiple heterocyclic rings and chlorinated aromatic groups in its molecular structure contributes to its complex interactions with biological targets, which are being thoroughly investigated for potential therapeutic applications.

The molecular framework of (4-chlorophenyl)-[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]methanamine consists of a central methanamine group linked to two distinct aromatic rings. One of these rings is a chlorinated phenyl ring, while the other is part of a 1H-1,2,4-triazole moiety. This triazole ring is known for its stability and ability to participate in various hydrogen bonding interactions, which are crucial for the compound's binding affinity to biological receptors. The dual aromatic system not only enhances the compound's solubility in both polar and non-polar environments but also allows for diverse chemical modifications, enabling researchers to fine-tune its pharmacological properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Among these compounds, those containing triazole moieties have shown particular promise due to their ability to modulate enzyme activity and receptor binding. The study of (4-chlorophenyl)-[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]methanamine falls within this broader category of research, with investigations aimed at uncovering its mechanisms of action and exploring its potential as a lead compound for drug development.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The presence of chloro substituents on the phenyl rings is particularly noteworthy, as these groups are frequently found in pharmacologically active agents due to their ability to enhance metabolic stability and binding affinity. Furthermore, the triazole ring serves as a versatile scaffold that can be further functionalized to improve drug-like properties such as bioavailability and selectivity. These features make (4-chlorophenyl)-[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]methanamine an attractive candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have developed sophisticated synthetic routes that leverage transition metal catalysis and other advanced techniques to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also provide valuable insights into how such intricate molecules can be tailored for specific biological applications.

Evidence from preliminary studies suggests that (4-chlorophenyl)-[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]methanamine exhibits notable biological activity across multiple targets. For instance, it has been shown to interact with certain enzymes involved in inflammatory pathways, potentially making it a useful tool for investigating novel anti-inflammatory therapies. Additionally, its ability to bind to specific receptors has been observed in vitro, indicating that it may have applications in the treatment of neurological disorders or other conditions where receptor modulation is key.

The investigation into the pharmacological properties of this compound has also revealed interesting insights into its mechanism of action. Studies using computational modeling have helped researchers predict how it might interact with biological targets at the molecular level. These predictions have been validated through experimental assays, providing a clearer picture of how the compound exerts its effects. Such combined computational and experimental approaches are becoming increasingly important in modern drug discovery efforts.

The potential therapeutic applications of (4-chlorophenyl)-[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]methanamine are still being explored, but initial findings suggest that it could be valuable in several areas. Its anti-inflammatory properties make it a candidate for developing new treatments for chronic inflammatory diseases such as rheumatoid arthritis or Crohn's disease. Furthermore, its interaction with neurological receptors raises possibilities for applications in neurodegenerative disorders like Alzheimer's or Parkinson's disease.

As research continues to uncover more about the biological activities and mechanisms of action of this compound, it is likely that new therapeutic strategies will emerge based on its unique properties. The development of novel drug candidates often involves iterative processes where initial findings guide further optimization efforts. The journey from discovery to clinical application is long and complex but holds great promise for improving human health.

The role of computational chemistry in studying compounds like (4-chlorophenyl)-[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]methanamine cannot be overstated. Advanced computational methods allow researchers to simulate molecular interactions with high precision, providing insights that would be difficult or impossible to obtain through experimental alone. These simulations help guide synthetic efforts by predicting how different structural modifications might affect biological activity.

In conclusion,(4-chlorophenyl)-[5-(4-chlorophenyl)-1H-1..., methanamine (CAS No... 1710195-66-6) represents an exciting avenue for pharmaceutical research due to its unique structure and promising biological activities. As more data becomes available on its pharmacological properties and mechanisms of action,, this compound holds great potential as a lead structure for developing new therapeutic agents. The ongoing investigation into this molecule underscores the importance of interdisciplinary approaches in modern drug discovery efforts.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.